Cas no 2228372-90-3 (1-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-difluoroethan-1-one
• CAS No: 2228372-90-3
• MF: C₈H₇F₂NOS
• MW: 203.209087610245
• CID: 6286783
• PubChem ID: 165712841
• Update Time: 2025-10-15

1-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-difluoroethan-1-one
• EN300-1955693
• 2228372-90-3

• Inchi： 1S/C8H7F2NOS/c9-8(10)6(12)7-5(4-1-2-4)11-3-13-7/h3-4,8H,1-2H2
• InChI Key： YPPRUJFQTLZXQO-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C(C(F)F)=O)C1CC1

Computed Properties

• Exact Mass: 203.02164134g/mol
• Monoisotopic Mass: 203.02164134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.2Ų

Additional information on 1-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-difluoroethan-1-one

Exploring the Potential of 1-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-difluoroethan-1-one (CAS 2228372-90-3) in Modern Pharmaceutical Research

The compound 1-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-difluoroethan-1-one (CAS 2228372-90-3) has garnered significant attention in recent years due to its unique structural properties and potential applications in drug discovery. As researchers delve deeper into the realm of heterocyclic chemistry, this thiazole-based derivative stands out for its versatility and promising biological activity. The presence of both cyclopropyl and difluoroethyl moieties in its structure contributes to its distinct electronic and steric characteristics, making it a valuable scaffold for medicinal chemistry.

One of the most searched questions in the field of organic synthesis revolves around the synthetic routes for thiazole derivatives. The preparation of 1-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-difluoroethan-1-one typically involves multi-step reactions, including cyclization and fluorination processes. Recent advancements in green chemistry have prompted researchers to explore more sustainable methods for synthesizing such compounds, aligning with the growing demand for environmentally friendly synthetic protocols in the pharmaceutical industry.

The structure-activity relationship (SAR) of this compound has become a hot topic among medicinal chemists. Its molecular framework offers multiple sites for modification, allowing for the creation of diverse analogs with potentially improved pharmacological profiles. This aligns perfectly with current trends in fragment-based drug design and targeted molecular optimization, which are among the most frequently searched terms in pharmaceutical research databases.

In the context of drug discovery, the difluoroethyl group present in this compound has shown particular promise. This functional group is known to influence both the metabolic stability and binding affinity of potential drug candidates. Recent publications have highlighted its importance in developing kinase inhibitors and GPCR modulators, two areas that consistently rank high in academic search queries related to pharmaceutical development.

The physicochemical properties of 1-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-difluoroethan-1-one make it particularly interesting for bioavailability optimization. Its balanced lipophilicity and molecular weight fall within the desirable range for oral drug candidates, a fact that has led to increased research interest. This aligns with current industry focus on drug-likeness and ADME prediction, topics that generate substantial traffic in scientific search engines.

Recent studies have explored the potential of this compound as a building block for more complex pharmaceutical agents. The thiazole ring system is known to participate in various hydrogen bonding interactions with biological targets, while the cyclopropyl group can confer conformational restriction to enhance selectivity. These features address common search queries about molecular recognition and binding affinity enhancement in drug design.

The analytical characterization of CAS 2228372-90-3 has also been a subject of research interest. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to fully elucidate its structure. These methods are frequently searched by analytical chemists looking for structural elucidation techniques for novel compounds.

From a commercial perspective, the availability of 1-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-difluoroethan-1-one has improved significantly in recent years, reflecting growing demand from the research community. This aligns with market trends showing increased interest in specialty chemicals for pharmaceutical R&D, a topic that generates numerous search queries from procurement specialists.

Looking forward, the potential applications of this compound in personalized medicine and targeted therapies are particularly exciting. As these fields continue to dominate scientific discourse and search trends, compounds with versatile scaffolds like 1-(4-cyclopropyl-1,3-thiazol-5-yl)-2,2-difluoroethan-1-one are likely to remain at the forefront of medicinal chemistry research for years to come.